(3E)-6-chloro-3-({1-[2-(4-fluorophenoxy)ethyl]-1H-indol-3-yl}methylidene)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C25H18ClFN2O2
• Molecular Weight: 432.9 g/mol
• IUPAC Name: (3E)-6-chloro-3-[[1-[2-(4-fluorophenoxy)ethyl]indol-3-yl]methylidene]-1H-indol-2-one
• InChI: InChI=1S/C25H18ClFN2O2/c26-17-5-10-21-22(25(30)28-23(21)14-17)13-16-15-29(24-4-2-1-3-20(16)24)11-12-31-19-8-6-18(27)7-9-19/h1-10,13-15H,11-12H2,(H,28,30)/b22-13+
• InChI Key: SLSIDMAGUXZGIP-LPYMAVHISA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2CCOC3=CC=C(C=C3)F)/C=C/4\C5=C(C=C(C=C5)Cl)NC4=O
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CCOC3=CC=C(C=C3)F)C=C4C5=C(C=C(C=C5)Cl)NC4=O

Description

The compound (3E)-6-chloro-3-({1-[2-(4-fluorophenoxy)ethyl]-1H-indol-3-yl}methylidene)-1,3-dihydro-2H-indol-2-one is a complex organic molecule with potential applications in various fields of scientific research. This compound features a unique structure that includes a chlorinated indole core and a fluorophenoxyethyl substituent, making it an interesting subject for chemical and biological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3E)-6-chloro-3-({1-[2-(4-fluorophenoxy)ethyl]-1H-indol-3-yl}methylidene)-1,3-dihydro-2H-indol-2-one typically involves multiple steps, starting from commercially available precursors. The key steps include:

Formation of the Indole Core: The indole core can be synthesized through Fischer indole synthesis, where phenylhydrazine reacts with an aldehyde or ketone under acidic conditions.

Introduction of the Chlorine Atom: Chlorination of the indole core can be achieved using reagents like thionyl chloride or phosphorus pentachloride.

Attachment of the Fluorophenoxyethyl Group: This step involves the nucleophilic substitution reaction between the chlorinated indole and 4-fluorophenoxyethyl bromide in the presence of a base like potassium carbonate.

Formation of the Final Compound: The final step involves the condensation reaction between the intermediate product and an appropriate aldehyde or ketone to form the desired compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques like high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

The compound (3E)-6-chloro-3-({1-[2-(4-fluorophenoxy)ethyl]-1H-indol-3-yl}methylidene)-1,3-dihydro-2H-indol-2-one can undergo various chemical reactions, including:

Oxidation: The indole core can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction of the compound can be achieved using hydrogenation catalysts like palladium on carbon.

Substitution: The chlorine atom can be substituted with other nucleophiles like amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Nucleophiles like amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Oxidized derivatives of the indole core.

Reduction: Reduced forms of the compound with hydrogenated double bonds.

Substitution: Substituted derivatives with different functional groups replacing the chlorine atom.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

In biological research, the compound can be used to study the interactions between small molecules and biological macromolecules like proteins and nucleic acids. Its fluorophenoxyethyl group can serve as a probe for investigating binding sites and molecular recognition processes.

Medicine

In medicine, the compound has potential applications as a lead compound for drug discovery. Its structural features suggest that it could interact with various biological targets, making it a candidate for the development of new therapeutic agents.

Industry

In the industrial sector, the compound can be used in the development of new materials with specific properties, such as fluorescence or conductivity. Its unique structure can be exploited to create advanced materials for electronics, photonics, and other high-tech applications.

Mechanism of Action

The mechanism of action of (3E)-6-chloro-3-({1-[2-(4-fluorophenoxy)ethyl]-1H-indol-3-yl}methylidene)-1,3-dihydro-2H-indol-2-one involves its interaction with specific molecular targets. The compound can bind to proteins, enzymes, or receptors, modulating their activity and leading to various biological effects. The fluorophenoxyethyl group can enhance the compound’s binding affinity and selectivity, while the indole core can participate in π-π stacking interactions and hydrogen bonding.

Comparison with Similar Compounds

Similar Compounds

Pyraflufen-ethyl: An ethyl ester used as a herbicide, featuring a similar fluorophenoxy group.

Epyrifenacil: Another herbicide with a related structure, containing a chlorinated indole core.

Uniqueness

The uniqueness of (3E)-6-chloro-3-({1-[2-(4-fluorophenoxy)ethyl]-1H-indol-3-yl}methylidene)-1,3-dihydro-2H-indol-2-one lies in its combination of structural features, including the chlorinated indole core and the fluorophenoxyethyl group. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research applications.